Cas no 2172533-58-1 (methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate)

• Product Name: methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate
• CAS No: 2172533-58-1
• MF: C₁₂H₂₀O₃S₂
• MW: 276.41540145874
• CID: 6023778
• PubChem ID: 165598798
• Update Time: 2025-07-15

methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate
• 2172533-58-1
• EN300-1631518

• Inchi： 1S/C12H20O3S2/c1-15-10(13)11(2-6-16-7-3-11)12(14)4-8-17-9-5-12/h14H,2-9H2,1H3
• InChI Key： DKNOTCOFMBWALK-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(CC1)C1(CCSCC1)O

Computed Properties

• Exact Mass: 276.08538684g/mol
• Monoisotopic Mass: 276.08538684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.1Ų

Additional information on methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate

Recent Advances in the Study of Methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate (CAS: 2172533-58-1)

In recent years, the compound methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate (CAS: 2172533-58-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiane-based structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are expected to facilitate further exploration of the compound's biological activities.

Pharmacological studies have revealed that methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro and in vivo experiments suggest its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key pro-inflammatory cytokines. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its possible applications in neurodegenerative diseases and cancer therapy. These findings underscore the compound's versatility and therapeutic promise.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Recent research has begun to address these gaps through comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies. Early results indicate favorable pharmacokinetic profiles, but further optimization may be required to mitigate potential side effects and enhance bioavailability. Collaborative efforts between academic and industrial researchers are underway to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, methyl 4-(4-hydroxythian-4-yl)thiane-4-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As synthetic methodologies and pharmacological understanding continue to advance, this compound is poised to play a significant role in the development of next-generation therapeutics. Future studies should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies.